Cas no 87002-16-2 (4-[(pentafluorobenzyl)oxy]benzonitrile)

• Product Name: 4-[(pentafluorobenzyl)oxy]benzonitrile
• CAS No: 87002-16-2
• MF: C₁₄H₆F₅NO
• MW: 299.195560932159
• CID: 1860307
• PubChem ID: 186399
• Update Time: 2025-04-21

4-[(pentafluorobenzyl)oxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(pentafluorobenzyl)oxy]benzonitrile
• DTXSID001007253
• 4-((2,3,4,5,6-Pentafluorophenyl)methoxy)benzonitrile
• 4-[(Pentafluorophenyl)methoxy]benzonitrile
• 87002-16-2
• Benzonitrile, 4-((2,3,4,5,6-pentafluorophenyl)methoxy)-

• Inchi： 1S/C14H6F5NO/c15-10-9(11(16)13(18)14(19)12(10)17)6-21-8-3-1-7(5-20)2-4-8/h1-4H,6H2
• InChI Key： MTRAEERMBVXYFJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1COC1C=CC(C#N)=CC=1)F)F)F)F

Computed Properties

• Exact Mass: 299.03695463Da
• Monoisotopic Mass: 299.03695463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33Ų